Cas no 2350428-65-6 (tert-butyl (2S)-2-amino-3-(3-chloro-2-fluorophenyl)propanoate)

• Product Name: tert-butyl (2S)-2-amino-3-(3-chloro-2-fluorophenyl)propanoate
• CAS No: 2350428-65-6
• MF: C₁₃H₁₇ClFNO₂
• MW: 273.730986356735
• CID: 5963944
• PubChem ID: 165937907
• Update Time: 2025-10-31

tert-butyl (2S)-2-amino-3-(3-chloro-2-fluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28284087
• tert-butyl (2S)-2-amino-3-(3-chloro-2-fluorophenyl)propanoate
• 2350428-65-6

• Inchi： 1S/C13H17ClFNO2/c1-13(2,3)18-12(17)10(16)7-8-5-4-6-9(14)11(8)15/h4-6,10H,7,16H2,1-3H3/t10-/m0/s1
• InChI Key： PBMSFFOSFLEHBI-JTQLQIEISA-N
• SMILES： ClC1=CC=CC(=C1F)C[C@@H](C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 273.0931846g/mol
• Monoisotopic Mass: 273.0931846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl (2S)-2-amino-3-(3-chloro-2-fluorophenyl)propanoate

Professional Introduction to Tert-butyl (2S)-2-amino-3-(3-chloro-2-fluorophenyl)propanoate (CAS No. 2350428-65-6)

Tert-butyl (2S)-2-amino-3-(3-chloro-2-fluorophenyl)propanoate, with the CAS number 2350428-65-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, holds promise in various biochemical applications, particularly in the synthesis of novel therapeutic agents.

The molecular structure of tert-butyl (2S)-2-amino-3-(3-chloro-2-fluorophenyl)propanoate incorporates several key functional groups that contribute to its reactivity and potential biological activity. The presence of a chiral center at the 2-position of the propanoate backbone ensures stereospecificity, which is crucial for the development of enantiomerically pure drugs. This stereochemistry is further enhanced by the tert-butyl group, which provides steric hindrance and influences the compound's solubility and metabolic stability.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced bioavailability and metabolic stability. The incorporation of a 3-chloro-2-fluorophenyl moiety in tert-butyl (2S)-2-amino-3-(3-chloro-2-fluorophenyl)propanoate aligns with this trend, making it a valuable intermediate in the synthesis of fluorinated pharmaceuticals. These fluorinated derivatives have shown promising results in preclinical studies, particularly in the treatment of neurological disorders and cancer.

The compound's amino group at the 2-position offers a versatile handle for further functionalization, enabling chemists to explore diverse synthetic pathways. This property is particularly useful in drug discovery pipelines, where rapid and efficient modifications are essential for optimizing pharmacokinetic profiles. Researchers have leveraged this flexibility to develop novel analogs with improved efficacy and reduced side effects.

Recent advancements in computational chemistry have facilitated the design of more effective synthetic routes for complex molecules like tert-butyl (2S)-2-amino-3-(3-chloro-2-fluorophenyl)propanoate. By employing molecular modeling techniques, scientists can predict optimal reaction conditions and minimize trial-and-error experimentation. These computational tools have also been instrumental in identifying potential drug candidates with high binding affinity to target proteins.

The pharmaceutical industry has been particularly keen on exploring chiral drugs due to their improved therapeutic outcomes. The stereochemical purity of tert-butyl (2S)-2-amino-3-(3-chloro-2-fluorophenyl)propanoate makes it an attractive candidate for such applications. Studies have demonstrated that enantiomerically pure drugs often exhibit better pharmacological properties compared to their racemic counterparts. This has spurred interest in developing efficient methods for the resolution and synthesis of chiral intermediates.

In conclusion, tert-butyl (2S)-2-amino-3-(3-chloro-2-fluorophenyl)propanoate represents a significant advancement in medicinal chemistry. Its unique structural features, coupled with its potential applications in drug development, make it a valuable asset for researchers working on next-generation therapeutics. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.